Cas no 30682-81-6 (4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione)

• Product Name: 4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• CAS No: 30682-81-6
• MF: C₄H₄F₃N₃S
• MW: 183.15486907959
• MDL: MFCD00003095
• CID: 317214
• PubChem ID: 1239166
• Update Time: 2025-06-08

4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(trifluoromethyl)-
• 4-METHYL-5-(TRIFLUOROMETHYL)-1,2,4-TRIAZOLIN-3(2H)-THIONE
• 4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole-5-thione
• 4-METHYL-5-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOLINE-3(2H)-THIONE
• 4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• CCG-47529
• 3-mercapto-4-methyl-5-trifluoromethyl-1,2,4-triazole
• InChI=1/C4H4F3N3S/c1-10-2(4(5,6)7)8-9-3(10)11/h1H3,(H,9,11
• DTXSID20184715
• AS-9408
• 4-methyl-5-trifluoromethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• SCHEMBL391932
• 4-Methyl-5-(trifluoromethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione #
• AT31132
• CHEMBL1778133
• EINECS 250-288-9
• 4-Methyl-5-trifluoromethyl-4H-1,2,4-tri- azolin-3(2H)-thione
• 4-methyl-5-trifluoromethyl-4H-[1,2,4]triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(trifluoromethyl)-
• AKOS000120581
• SR-01000637136-1
• MFCD00003095
• AKOS005174497
• FT-0615951
• NS00050333
• SGN5B4LDT6
• A820476
• 4-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole-5(4H)-thione
• 2,4-Dihydro-4-methyl-5-(trifluoromethyl)-3H-1,2,4-triazole-3-thione
• 30682-81-6
• EN300-21019
• CS-0214975
• 4-Methyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol
• 4-Methyl-5-(Trifluoromethyl)-1,2,4-Triazole-3-Thiol
• Z104486270
• 3-trifluoromethyl-4-methyl-5-mercapto-1,2,4 triazole
• Q27465044
• BDBM50129035
• 4H-1,2,4-triazole-3-thiol, 4-methyl-5-(trifluoromethyl)-
• ALBB-014033
• 4-methyl-5-(trifluoromethyl)-2H-1,2,4-triazole-3-thione

• MDL： MFCD00003095
• Inchi： 1S/C4H4F3N3S/c1-10-2(4(5,6)7)8-9-3(10)11/h1H3,(H,9,11)
• InChI Key： HUZASKHMPBJXJP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(F)(F)F)N1C

Computed Properties

• Exact Mass: 183.00800
• Monoisotopic Mass: 183.007802
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 59.7

Experimental Properties

• Color/Form: Bright yellow crystal powder
• Density: 1.5014 (estimate)
• Melting Point: 116-118 °C
• Boiling Point: 106.1 °C at 760 mmHg
• Flash Point: 18 °C
• Refractive Index: 1.561
• PSA: 65.70000
• LogP: 1.49650
• Solubility: Not determined
• Sensitiveness: Stench

4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 36/37/38-11
• Safety Instruction： S36/37/39-S26-S22-S16
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione

Introduction to 4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 30682-81-6)

4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and chemical properties. This compound, identified by the CAS number 30682-81-6, belongs to the triazole class of molecules, which are well-known for their broad spectrum of biological activities. The presence of a trifluoromethyl group and a thione moiety in its structure imparts distinct reactivity and potential pharmacological effects, making it a valuable scaffold for drug discovery and development.

The molecular structure of 4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione consists of a six-membered ring containing three nitrogen atoms, with a methyl group at the 4-position and a trifluoromethyl group at the 3-position. The 5-position of the ring is functionalized with a thione group (C=S), which can participate in various chemical reactions, including nucleophilic substitution and oxidation processes. This structural arrangement not only contributes to the compound's stability but also enhances its potential interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The trifluoromethyl group is particularly noteworthy as it is frequently incorporated into pharmaceuticals due to its ability to improve metabolic stability, binding affinity, and lipophilicity. For instance, drugs containing this moiety have shown enhanced bioavailability and prolonged half-life in vivo. The thione group in 4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione further extends its utility by allowing for post-synthetic modifications and derivatization into more complex structures.

Recent studies have highlighted the potential of triazole derivatives as antimicrobial agents. The structural features of 4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione make it a promising candidate for combating resistant bacterial strains. Researchers have observed that the combination of the trifluoromethyl group and the thione moiety can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary in vitro experiments have demonstrated inhibitory effects on various Gram-positive and Gram-negative bacteria, suggesting its potential as an antimicrobial agent.

The synthesis of 4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclocondensation reactions between appropriate precursors followed by functional group transformations. The introduction of the trifluoromethyl group can be achieved through halogen-metal exchange reactions or direct fluorination techniques. The final step often involves sulfur insertion to form the thione group, which can be facilitated by reacting the intermediate with sulfur-containing reagents.

The pharmacokinetic properties of 4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione are also of great interest. Due to its lipophilic nature conferred by the trifluoromethyl group, this compound is expected to exhibit good oral bioavailability. Additionally, the thione moiety may influence its metabolic pathways upon administration. Studies using computational modeling have predicted that this compound could undergo rapid absorption and distribution throughout the body after oral ingestion. Further in vivo studies are necessary to validate these predictions and assess its safety profile.

In conclusion, 4-methyl-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione (CAS No. 30682-81-6) represents a structurally interesting molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug development. While further research is needed to fully elucidate its biological activity and pharmacokinetic properties, this compound holds promise as a lead structure for novel therapeutic agents targeting various diseases.